(2,5-Dichloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride

• IUPAC Name: N-[(2,5-dichlorophenyl)methyl]-1-pyrrolidin-2-ylmethanamine;hydrochloride
• InChI: InChI=1S/C12H16Cl2N2.ClH/c13-10-3-4-12(14)9(6-10)7-15-8-11-2-1-5-16-11;/h3-4,6,11,15-16H,1-2,5,7-8H2;1H
• InChI Key: IQULGHFISKORLR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(NC1)CNCC2=C(C=CC(=C2)Cl)Cl.Cl
• Molecular Formula: C12H17Cl3N2
• Molecular Weight: 295.6 g/mol
• CAS RN: 1261232-22-7

Description

(2,5-Dichloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride, also known as JNJ-42165279, is a novel and potent selective histamine H3 receptor antagonist. It is a promising compound for the treatment of various neurological disorders, including attention-deficit/hyperactivity disorder (ADHD), Alzheimer's disease, and schizophrenia.

Mechanism of Action

(2,5-Dichloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride acts as a selective antagonist of the histamine H3 receptor, which is predominantly expressed in the central nervous system. By blocking the H3 receptor, this compound increases the release of several neurotransmitters, including dopamine, norepinephrine, and acetylcholine, which are involved in cognitive function, attention, and memory.
Biochemical and Physiological Effects:
In addition to its effects on neurotransmitter release, this compound has been shown to modulate the activity of several other receptors and ion channels, such as the α7 nicotinic acetylcholine receptor and the voltage-gated sodium channels. These effects may contribute to the compound's neuroprotective properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of (2,5-Dichloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride is its high selectivity for the histamine H3 receptor, which reduces the risk of off-target effects. However, its potency and efficacy may vary depending on the experimental conditions, such as the animal model used and the dose and route of administration. Moreover, the pharmacokinetic properties of this compound, such as its half-life and bioavailability, need to be further characterized to optimize its therapeutic potential.

Future Directions

Several future directions can be pursued to further investigate the therapeutic potential of (2,5-Dichloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride. These include:
1. Clinical trials to evaluate the safety and efficacy of this compound in humans with neurological disorders.
2. Studies to elucidate the molecular mechanisms underlying the neuroprotective effects of this compound, including its effects on gene expression and protein synthesis.
3. Development of novel formulations and delivery systems to enhance the pharmacokinetic properties of this compound and improve its therapeutic efficacy.
4. Investigation of the potential synergistic effects of this compound with other drugs or therapies for neurological disorders.
5. Studies to explore the potential use of this compound in other neurological disorders, such as Parkinson's disease and multiple sclerosis.
In conclusion, this compound is a promising compound for the treatment of various neurological disorders. Its selective antagonism of the histamine H3 receptor and its neuroprotective properties make it a promising candidate for further investigation. However, further studies are needed to optimize its pharmacokinetic properties and evaluate its safety and efficacy in humans.

Scientific Research Applications

(2,5-Dichloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride has been extensively studied for its potential therapeutic effects in various neurological disorders. In preclinical studies, this compound has shown promising results in improving cognitive function and reducing hyperactivity in animal models of ADHD. It has also demonstrated neuroprotective effects in animal models of Alzheimer's disease and schizophrenia.